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Compound of Interest

Compound Name: Phenanthrene-2,9-diol

Cat. No.: B15371074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of

Phenanthrene-2,9-diol. Due to the limited availability of published data specifically for

Phenanthrene-2,9-diol, the following protocols are based on the known properties of the

parent compound, phenanthrene, and its other diol derivatives, combined with general best

practices for handling polycyclic aromatic hydrocarbons (PAHs) in a laboratory setting.

Researchers should exercise caution and perform small-scale trials to validate these protocols

for their specific applications.

Compound Information and Properties
Phenanthrene-2,9-diol is a derivative of phenanthrene, a polycyclic aromatic hydrocarbon.

While specific experimental data for this isomer is scarce, its basic properties can be predicted

or inferred from its structure and the properties of related compounds.

Table 1: Physicochemical Properties of Phenanthrene-2,9-diol and Related Compounds
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Property
Phenanthrene-2,9-
diol
(Predicted/Inferred)

Phenanthrene
Phenanthrene-9,10-
diol

Molecular Formula C₁₄H₁₀O₂ C₁₄H₁₀ C₁₄H₁₀O₂

Molecular Weight 210.23 g/mol 178.23 g/mol [1] 210.23 g/mol [2]

Appearance
Likely a solid at room

temperature

Colorless, crystal-like

solid[1][3]
Solid

Solubility

Predicted to be poorly

soluble in water,

soluble in organic

solvents like DMSO,

DMF, and alcohols.

Insoluble in water[3];

Soluble in toluene,

carbon tetrachloride,

ether, chloroform,

acetic acid, and

benzene.

-

XlogP 3.7 (Predicted)[4] 4.46 3.7[2]

CAS Number Not available 85-01-8[1] 604-84-2[5][6]

Safety and Handling Precautions
As a derivative of phenanthrene, Phenanthrene-2,9-diol should be handled with the same

level of caution as other PAHs. The following safety protocols are based on the safety data

sheets (SDS) for phenanthrene.[1][3][7]

2.1. Personal Protective Equipment (PPE)

Gloves: Wear nitrile or other appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

use a NIOSH-approved respirator with an appropriate particulate filter.

2.2. Engineering Controls
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound or preparing stock solutions.

2.3. Handling Procedures

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

2.4. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek medical advice.[3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]

2.5. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Protect from light.

Experimental Protocols
3.1. Preparation of Stock Solutions

Due to its predicted low aqueous solubility, Phenanthrene-2,9-diol will likely require an organic

solvent for dissolution. Dimethyl sulfoxide (DMSO) is a common choice for preparing stock
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solutions for in vitro biological assays.

Materials:

Phenanthrene-2,9-diol solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Protocol:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of Phenanthrene-2,9-diol into the tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM, 20 mM).

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (e.g., 37°C) may aid dissolution, but stability at elevated

temperatures should be considered.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Note: The final concentration of DMSO in the experimental medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cellular toxicity.

3.2. General Protocol for In Vitro Cell-Based Assays
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This protocol provides a general workflow for treating cultured cells with Phenanthrene-2,9-
diol.

Materials:

Cultured cells in appropriate multi-well plates

Phenanthrene-2,9-diol stock solution (in DMSO)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Incubator (37°C, 5% CO₂)

Protocol:

Culture cells to the desired confluency in a multi-well plate.

Prepare a working solution of Phenanthrene-2,9-diol by diluting the stock solution in a

complete cell culture medium to the final desired concentrations. Ensure the final DMSO

concentration is consistent across all treatments, including the vehicle control.

Remove the existing medium from the cells and wash once with sterile PBS.

Add the medium containing the different concentrations of Phenanthrene-2,9-diol (and a

vehicle control with the same final DMSO concentration) to the respective wells.

Incubate the cells for the desired treatment period (e.g., 24, 48, 72 hours).

After incubation, proceed with the specific downstream assay (e.g., cell viability assay, gene

expression analysis, protein analysis).

Potential Biological Activities and Signaling
Pathways
While no specific biological activities or signaling pathways have been documented for

Phenanthrene-2,9-diol, the broader class of phenanthrenes, often isolated from medicinal
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plants, exhibits a range of biological effects.[8][9][10][11] These include:

Anti-inflammatory activity[8][12]

Anticancer and cytotoxic effects[9][12]

Antimicrobial properties[8]

Antioxidant activity[12]

The mechanisms of action for phenanthrene derivatives are diverse. For instance, some may

induce apoptosis in cancer cells or modulate inflammatory signaling pathways.

Visualizations
Caption: Experimental workflow for in vitro cell-based assays.
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Caption: Potential biological activities of phenanthrene derivatives.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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